Cas no 1134497-44-1 ((1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine)

(1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine is a substituted pyrazole derivative featuring a primary amine functional group at the 4-position. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, serving as a key intermediate for the development of pharmacologically active molecules. The tert-butyl group enhances steric hindrance, potentially improving selectivity in binding interactions, while the dimethyl substitution on the pyrazole ring contributes to stability. The primary amine moiety allows for further functionalization, making it a valuable building block for heterocyclic synthesis. Its well-defined structure and reactivity profile make it suitable for applications in ligand design and small-molecule drug discovery.
(1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine structure
1134497-44-1 structure
Product Name:(1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine
CAS No:1134497-44-1
MF:C10H19N3
MW:181.277961969376
CID:5734109
PubChem ID:24707463
Update Time:2025-06-08

(1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-tert-butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine
    • (1-tert-butyl-3,5-dimethylpyrazol-4-yl)methanamine
    • EN300-123198
    • AKOS000194655
    • Z317041942
    • (1-(tert-Butyl)-3,5-dimethyl-1H-pyrazol-4-yl)methanamine
    • 1134497-44-1
    • (1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine
    • Inchi: 1S/C10H19N3/c1-7-9(6-11)8(2)13(12-7)10(3,4)5/h6,11H2,1-5H3
    • InChI Key: DCZUHXFSOGEOJW-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(CN)C(C)=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 181.157897619g/mol
  • Monoisotopic Mass: 181.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 280.8±35.0 °C at 760 mmHg
  • Flash Point: 123.6±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine Security Information

(1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine Pricemore >>

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Additional information on (1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine

Comprehensive Overview of (1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine (CAS No. 1134497-44-1)

The compound (1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine, with the CAS number 1134497-44-1, is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique pyrazole-based structure, featuring a tert-butyl group and a methanamine side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to modulate biological pathways. The demand for such high-purity intermediates has surged, driven by advancements in precision medicine and green chemistry.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 1134497-44-1. A common query in AI-driven literature searches revolves around its synthetic routes and scalability. Studies suggest that catalytic amination and microwave-assisted reactions can enhance yield while reducing environmental impact. This aligns with the broader trend of eco-friendly chemical production, a topic frequently searched in academic databases and patent filings. The compound’s stability under various pH conditions also makes it a candidate for formulation optimization in drug delivery systems.

Another hot topic is the role of pyrazole derivatives in targeted therapies. The 1H-pyrazole core of (1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine is known to interact with enzymes like kinases and G-protein-coupled receptors, which are pivotal in cancer research and neurological disorders. Online forums and research gateways often highlight its potential as a scaffold for kinase inhibitors. Notably, its lipophilic tert-butyl group may improve membrane permeability, a property highly sought after in CNS drug development.

From an industrial perspective, the compound’s patent landscape reveals its utility in crop protection agents. Agrochemical companies are exploring its derivatives as eco-friendly pesticides, responding to global demands for sustainable agriculture. Searches for 1134497-44-1 suppliers often correlate with trends in biodegradable agrochemicals. Analytical techniques like HPLC-MS and NMR are critical for quality control, ensuring compliance with REACH and other regulatory standards.

In conclusion, (1-tert-Butyl-3,5-dimethyl-1H-pyrazol-4-yl)methanamine (CAS 1134497-44-1) exemplifies the intersection of innovation and practical application. Its relevance spans pharmaceuticals, agrochemicals, and material science, addressing contemporary challenges like drug resistance and environmental sustainability. As research progresses, this compound is poised to remain a focal point in high-value chemical synthesis.

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